Cas no 5768-55-8 (6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine)

• Product Name: 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine
• CAS No: 5768-55-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD11870772
• CID: 365904
• PubChem ID: 10261149
• Update Time: 2025-04-19

6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine
• 5H-Imidazo[1,2-a]azepine,6,7,8,9-tetrahydro-
• 6,6'-UREYLENE-BIS(1-NAPHTHOL-3-SULFONIC ACID)
• 2,3,4,6,7,8,9,10-octahydropyrimido<1,2-a>azepino
• 5,6,7,8,9-Pentahydroimidazo<1,2-a>azepine
• 6,7,8,9-Tetrahydro-5H-imidazo<1,2-a>azepin
• 6,7,8,9-tetrahydro-5H-imidazo<1,2-a>azepine
• 9H-5,6,7,8-Tetrahydroimidazo<1,2-a>azepin
• A831557
• 5768-55-8
• DTXSID50437403
• SY310363
• MFCD11870772
• SCHEMBL173406
• FT-0646349
• MBVCARRYXQUTLF-UHFFFAOYSA-N
• CS-0143362
• AKOS015907673
• 1,2-pentamethyleneimidazole

• MDL： MFCD11870772
• Inchi： 1S/C8H12N2/c1-2-4-8-9-5-7-10(8)6-3-1/h5,7H,1-4,6H2
• InChI Key： MBVCARRYXQUTLF-UHFFFAOYSA-N
• SMILES： N12C=CN=C1CCCCC2

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 297.222°C at 760 mmHg
• Flash Point: 133.555°C
• Refractive Index: 1.607
• PSA: 17.82000
• LogP: 1.60950